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Compound of Interest

Compound Name: (S)-PF-04449613

Cat. No.: B10856839

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent, non-hazardous research compounds like (S)-PF-04449613 is a critical

component of laboratory safety and environmental responsibility. While a specific Safety Data

Sheet (SDS) with explicit disposal instructions for (S)-PF-04449613 is not readily available, this

guide provides a comprehensive set of procedures based on general best practices for the

disposal of non-hazardous, potent pharmaceutical compounds and their solutions.

Quantitative Data Summary
The following table summarizes key quantitative data for (S)-PF-04449613, a potent PDE9

inhibitor. This information is crucial for understanding the nature of the compound and for

making informed decisions regarding its handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10856839#bc-rfq
https://www.benchchem.com/product/b10856839/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-s-pf-04449613
https://www.benchchem.com/product/b10856839/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-s-pf-04449613
https://www.benchchem.com/product/b10856839/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-s-pf-04449613
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 395.45 g/mol

Formula C₂₁H₂₅N₅O₃

Purity ≥98% (HPLC)

IC₅₀ for PDE9 22 nM

Solubility in DMSO to 100 mM

Storage Temperature -20°C (long term)

CAS Number 1236858-52-8

Experimental Protocols: Disposal Procedures
The following step-by-step protocols are based on established guidelines for the disposal of

laboratory chemical waste. Given the potent biological activity of (S)-PF-04449613, it is prudent

to handle it with care, even in the absence of a formal hazardous waste classification.

Disposal of Solid (S)-PF-04449613 Waste:

Segregation: Collect all solid waste contaminated with (S)-PF-04449613, including unused

compound, contaminated personal protective equipment (PPE), and weighing papers, in a

dedicated, clearly labeled hazardous waste container.

Containerization: Use a robust, leak-proof container with a secure lid. The container should

be compatible with chemical waste.

Labeling: Clearly label the waste container as "Hazardous Waste" and list the contents,

including "(S)-PF-04449613". Include the date when the waste was first added.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose

of solid (S)-PF-04449613 in the regular trash.
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Disposal of (S)-PF-04449613 in DMSO Solutions:

Collection: Collect all liquid waste containing (S)-PF-04449613 and DMSO in a dedicated,

sealed, and properly vented waste container.

Container Type: Use a container specifically designed for flammable liquid waste, as DMSO

is combustible.

Labeling: Label the container as "Hazardous Waste" and clearly indicate the contents as a

mixture of "(S)-PF-04449613 and Dimethyl Sulfoxide (DMSO)".

Storage: Store the liquid waste container in a designated area for flammable waste, away

from sources of ignition.

Disposal: Contact your institution's EHS office for collection and disposal. Do not pour DMSO

solutions down the drain.

Mandatory Visualizations
Diagram 1: General Workflow for Safe Handling and Disposal of Potent Research Compounds
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General Workflow for Safe Handling and Disposal of Potent Research Compounds
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Caption: Workflow for handling and disposal of potent compounds.
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Diagram 2: Signaling Pathway Inhibition by (S)-PF-04449613

Mechanism of Action: (S)-PF-04449613 as a PDE9 Inhibitor
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (S)-PF-
04449613]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856839/docs#essential-guide-to-the-proper-
disposal-of-s-pf-04449613]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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